Cas no 2308476-58-4 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid)

(3S)-3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a hex-4-ynoyl side chain, which provides a versatile alkyne functional group for click chemistry modifications, and an Fmoc-protected amine group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The carboxylic acid moiety allows for further coupling reactions, while the (S)-stereochemistry ensures chiral integrity in peptide sequences. This compound is particularly useful for introducing alkyne handles into peptides, enabling subsequent bioconjugation or labeling via copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its stability under SPPS conditions and precise reactivity make it a valuable building block for synthetic and medicinal chemistry research.
(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid structure
2308476-58-4 structure
Product Name:(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid
CAS No:2308476-58-4
MF:C26H28N2O5
MW:448.510927200317
CID:6287138
PubChem ID:165558326
Update Time:2025-06-26

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid
    • (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
    • EN300-1473376
    • 2308476-58-4
    • Inchi: 1S/C26H28N2O5/c1-3-5-14-23(25(31)27-17(4-2)15-24(29)30)28-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,4,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23?/m0/s1
    • InChI Key: GQYFRIYTWPSZAU-NVHKAFQKSA-N
    • SMILES: O(C(NC(CC#CC)C(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1473376-1.0g
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
1g
$0.0 2023-06-06
Enamine
EN300-1473376-50mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
50mg
$2829.0 2023-09-29
Enamine
EN300-1473376-100mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
100mg
$2963.0 2023-09-29
Enamine
EN300-1473376-250mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
250mg
$3099.0 2023-09-29
Enamine
EN300-1473376-500mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
500mg
$3233.0 2023-09-29
Enamine
EN300-1473376-1000mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
1000mg
$3368.0 2023-09-29
Enamine
EN300-1473376-2500mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
2500mg
$6602.0 2023-09-29
Enamine
EN300-1473376-5000mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
5000mg
$9769.0 2023-09-29
Enamine
EN300-1473376-10000mg
(3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]pentanoic acid
2308476-58-4
10000mg
$14487.0 2023-09-29

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid Related Literature

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid

Compound CAS No. 2308476-58-4: (3S)-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic Acid

The compound with CAS No. 2308476-58-4, named as (3S)-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopentanoic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery, biochemistry, and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hexynamide moiety, and a pentanoic acid backbone. The stereochemistry at the (3S) configuration adds to its uniqueness, making it a valuable tool for studying stereochemical effects in biological systems.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereocontrolled synthesis and click chemistry. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. This feature makes the compound particularly useful in peptide engineering and drug delivery systems, where controlled release and stability are paramount.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. Researchers have demonstrated that the hexynamide moiety can undergo reversible cycloaddition reactions under specific conditions, opening new avenues for the development of adaptive materials and self-healing polymers. Furthermore, the pentanoic acid backbone provides versatility in functionalization, allowing for the incorporation of various bioactive groups or imaging agents.

In terms of biological applications, this compound has shown promise in targeted drug delivery. Its structure allows for the conjugation of therapeutic agents to specific receptors or enzymes, enhancing selectivity and reducing off-target effects. Recent studies have highlighted its potential as a pro-drug precursor, where the molecule remains inert until activated by specific enzymatic cleavage within the body.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the installation of the Fmoc group via Mitsunobu reaction, followed by selective protection and deprotection strategies to achieve the desired stereochemistry and functionality. The use of high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy ensures precise characterization of the final product.

From an environmental standpoint, researchers are exploring green chemistry approaches to synthesize this compound more sustainably. This includes the use of biodegradable solvents and catalytic systems that minimize waste generation. Such efforts align with global initiatives to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, CAS No. 2308476-58-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advanced synthetic methodologies and functionalization capabilities, positions it as a key player in future innovations within the chemical sciences.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd